Cas no 2228791-84-0 (1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid
• CAS No: 2228791-84-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6406581
• PubChem ID: 152810152
• Update Time: 2025-06-08

1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid
• EN300-1768388
• 2228791-84-0
• 1-[3-(dimethylamino)propyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H17NO2/c1-10(2)7-3-4-9(5-6-9)8(11)12/h3-7H2,1-2H3,(H,11,12)
• InChI Key： SQLSEWNZSUDJJA-UHFFFAOYSA-N
• SMILES： OC(C1(CCCN(C)C)CC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-3-(Dimethylamino)propylcyclopropane-1-carboxylic Acid (CAS: 2228791-84-0)

The compound 1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid (CAS: 2228791-84-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its cyclopropane ring, coupled with the dimethylamino propyl side chain, offers a unique scaffold for the development of novel bioactive compounds. Researchers have successfully utilized this compound in the synthesis of potential inhibitors targeting various enzymes, including those involved in inflammatory pathways and cancer progression.

One of the most promising applications of 1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid is its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies have demonstrated its ability to interact with specific receptors in the central nervous system, suggesting possible applications in the treatment of neurological disorders such as depression and anxiety. Further in vivo studies are currently underway to validate these findings.

The compound's pharmacokinetic properties have also been a subject of recent investigation. Studies have shown that it exhibits favorable absorption and distribution characteristics, with moderate metabolic stability. These properties make it an attractive candidate for further drug development, particularly in oral formulations. However, researchers note that additional optimization may be required to improve its blood-brain barrier penetration for CNS-targeted applications.

From a safety perspective, initial toxicological assessments have indicated that 1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid shows a relatively benign profile at therapeutic doses. However, comprehensive safety evaluations, including chronic toxicity studies, are still needed to fully assess its potential for clinical development.

In conclusion, the current research landscape suggests that 1-3-(dimethylamino)propylcyclopropane-1-carboxylic acid (CAS: 2228791-84-0) represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features and demonstrated biological activities warrant further investigation, particularly in the areas of CNS disorders and enzyme inhibition. Future research directions may include structure-activity relationship studies to optimize its pharmacological profile and the development of more efficient synthetic routes for large-scale production.